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Compound of Interest

Compound Name: Phomosine D

Cat. No.: B3025938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Phomosine D, a novel, highly substituted biaryl ether isolated from the endophytic fungus
Phomopsis sp. The following sections detail the nuclear magnetic resonance (NMR) and mass
spectrometry (MS) data, the experimental protocols for their acquisition, and a visualization of
the analytical workflow. This document is intended to serve as a core resource for researchers
engaged in natural product chemistry, mycology, and drug discovery.

Spectroscopic Data of Phomosine D

The structural elucidation of Phomosine D was achieved through extensive spectroscopic
analysis. The key NMR and MS data are summarized below for clarity and comparative

purposes.

Nuclear Magnetic Resonance (NMR) Data

The 'H and 3C NMR spectra were recorded in CDCls. The chemical shifts (&) are reported in
parts per million (ppm) and are referenced to the residual solvent signals. The coupling
constants (J) are reported in Hertz (Hz).

Table 1: *H NMR Data for Phomosine D (CDClIs)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3025938?utm_src=pdf-interest
https://www.benchchem.com/product/b3025938?utm_src=pdf-body
https://www.benchchem.com/product/b3025938?utm_src=pdf-body
https://www.benchchem.com/product/b3025938?utm_src=pdf-body
https://www.benchchem.com/product/b3025938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Position o (ppm) Multiplicity J (Hz)
7-OH 11.23 S

5-OH 6.22 S

4'-OH 5.51 S

6' 6.75 d 8.5
5' 6.45 d 8.5
3 2.10 S

6 2.01 S

OMe 3.88 S

1"-H2 4.60 S

2"-OH 2.92 brs

Table 2: 13C NMR Data for Phomosine D (CDCIs)
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Position o (ppm)
1 108.4
2 158.5
3 108.8
4 160.7
5 101.9
6 137.9
1 118.8
2' 145.8
3 115.1
4' 150.8
5' 115.8
6' 124.9
C=0 170.8
OMe 524
3-Me 9.0
6-Me 8.6
1" 61.9

Mass Spectrometry (MS) Data

High-resolution mass spectrometry was utilized to determine the exact mass and molecular
formula of Phomosine D.

Table 3: Mass Spectrometry Data for Phomosine D
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. [M+H]* [M+H]* Molecular
Technique lon
(measured) (calculated) Formula
HR-ESI-MS [M+H]* 349.1282 349.1287 C18H2007

Experimental Protocols

The following protocols detail the methodologies used for the isolation and spectroscopic
analysis of Phomosine D.

Fungal Material and Fermentation

The endophytic fungus Phomopsis sp. was isolated from the leaves of Adenocarpus foliolosus,
collected in Gomera, Canary Islands. The fungus was cultured on a solid agar medium for 7
days at 22 °C in the dark. For secondary metabolite production, agar plugs were used to
inoculate several 1 L Erlenmeyer flasks, each containing 250 mL of a liquid medium (2%
glucose, 1% malt extract, 0.05% peptone in deionized water). The flasks were incubated at 22
°C for 14 days under static conditions.

Extraction and Isolation

The culture broth was filtered, and the mycelium was extracted with acetone. The acetone
extract was concentrated, and the remaining aqueous phase was combined with the culture
filtrate and extracted with ethyl acetate. The resulting ethyl acetate extract was concentrated
under reduced pressure. The crude extract was then subjected to column chromatography on
silica gel using a gradient of n-hexane and ethyl acetate. Fractions containing Phomosine D
were further purified by preparative thin-layer chromatography (TLC) on silica gel with a
developing solvent system of dichloromethane/methanol (95:5).

Spectroscopic Analysis

 NMR Spectroscopy: *H NMR, 13C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were
recorded on a Bruker DRX 500 spectrometer. The sample was dissolved in deuterated
chloroform (CDCIsz). Chemical shifts were referenced to the residual solvent signals (dH =
7.26 ppm, 6C = 77.0 ppm).
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e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was performed on a Micromass LCT mass spectrometer.

Visualization of the Analytical Workflow

The following diagram illustrates the key stages in the isolation and spectroscopic analysis of

Phomosine D.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3025938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Workflow for the Spectroscopic Analysis of Phomosine D
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Caption: Workflow for the isolation and spectroscopic analysis of Phomosine D.
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Biological Activity

While this guide focuses on the spectroscopic characterization of Phomosine D, it is
noteworthy that related compounds from Phomopsis species have exhibited various biological
activities, including antibacterial properties. Further investigation into the biological profile of
Phomosine D is a promising area for future research. No specific signaling pathways involving
Phomosine D have been described in the literature to date.

« To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Phomosine D:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025938#spectroscopic-data-of-phomosine-d-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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